(22E,24R)-3beta,5alpha,9alpha-trihydroxyergosta-7,22-dien-6-one

• Molecular Formula: C28H44O4
• Molecular Weight: 444.6 g/mol
• IUPAC Name: (3S,5R,9R,10R,13R,14R,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-3,5,9-trihydroxy-10,13-dimethyl-1,2,3,4,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-6-one
• InChI: InChI=1S/C28H44O4/c1-17(2)18(3)7-8-19(4)21-9-10-22-23-15-24(30)28(32)16-20(29)11-12-26(28,6)27(23,31)14-13-25(21,22)5/h7-8,15,17-22,29,31-32H,9-14,16H2,1-6H3/b8-7+/t18-,19+,20-,21+,22-,25+,26+,27+,28-/m0/s1
• InChI Key: GUERPVMWCQXYEU-IHEPTZRRSA-N
• Isomeric SMILES: C[C@H](/C=C/[C@H](C)C(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@]3(C2=CC(=O)[C@@]4([C@@]3(CC[C@@H](C4)O)C)O)O)C
• SMILES: CC(C)C(C)C=CC(C)C1CCC2C1(CCC3(C2=CC(=O)C4(C3(CCC(C4)O)C)O)O)C

Description

(22E,24R)-3beta,5alpha,9alpha-trihydroxyergosta-7,22-dien-6-one is an ergostanoid that is (22E)-ergosta-7,22-diene substituted by hydroxy groups at positions 3, 5 and 9 and an oxo group at position 6 (the 3beta,5alpha stereoisomer). It has been isolated from Aspergillus ochraceus. It has a role as an Aspergillus metabolite. It is a 3beta-hydroxy steroid, a 5alpha-hydroxy steroid, a 9-hydroxy steroid, a 6-oxo steroid, an ergostanoid and a tertiary alpha-hydroxy ketone.

Scientific Research Applications

• Anticancer Activity : This compound has been identified in the sporoderm-broken spores of Ganoderma sinense and evaluated for its cytotoxicity against human non-small-lung cancer A549 cells (Lian et al., 2019).

• Cytotoxic Activities against Hepatoma Cell Lines : It was isolated from Talaromyces stipitatus and tested for effects on hepatoma cell lines, revealing potential antiproliferative activities primarily mediated by inducing cell apoptosis (Zhang et al., 2021).

• Steroids from Algicolous Gibberella zeae : Isolated from Gibberella zeae, an endophytic fungus, this compound showed cytotoxicity against A-549 and BEL-7402 cell lines, indicating potential medicinal applications (Liu et al., 2011).

• Potential Anti-Inflammatory Activity : A study on ergostane-type steroids, including this compound, isolated from Ganoderma resinaceum, showed potential anti-inflammatory activity, hinting at its therapeutic potential in inflammation-related disorders (Shi et al., 2019).

• NO Synthase Inhibitory Activities : In a study involving ergosterols from the basidiomycete Conocybe siliginea, this compound was tested for nitric oxide synthase inhibitory activities, although it did not show significant activity (Pu et al., 2018).

• Antimicrobial Activity : Isolated from Colletotrichum sp., an endophytic fungus, this compound, among others, showed antimicrobial activity against various microorganisms, including fungi and bacteria (Zhang et al., 2009).